Cas no 894808-28-7 ((3,5-Dibromo-pyrazin-2-yl)-methyl-amine)

• Product Name: (3,5-Dibromo-pyrazin-2-yl)-methyl-amine
• CAS No: 894808-28-7
• MF: C₅H₅Br₂N₃
• MW: 266.921298742294
• MDL: MFCD14756654
• CID: 2105849
• PubChem ID: 6621901
• Update Time: 2024-10-26

(3,5-Dibromo-pyrazin-2-yl)-methyl-amine Chemical and Physical Properties

Names and Identifiers

• 3,5-dibromo-N-methylpyrazin-2-amine
• 3,5-Dibromo-N-methyl-2-pyrazinamine (ACI)
• Pyrazinamine, 3,5-dibromo-N-methyl- (9CI)
• DA-01384
• ChemDiv3_009219
• 894808-28-7
• AGAKWTWMAXDNJG-UHFFFAOYSA-N
• AKOS001788323
• SCHEMBL2318784
• MFCD14756654
• 3,5-dibromo-N-methyl-pyrazin-2-amine
• IDI1_027129
• E86864
• HMS1499D01
• (3,5-Dibromo-pyrazin-2-yl)-methyl-amine
• EN300-2938616

• MDL： MFCD14756654
• Inchi： 1S/C5H5Br2N3/c1-8-5-4(7)10-3(6)2-9-5/h2H,1H3,(H,8,9)
• InChI Key： AGAKWTWMAXDNJG-UHFFFAOYSA-N
• SMILES： BrC1C=NC(NC)=C(Br)N=1

Computed Properties

• Exact Mass: 266.88297g/mol
• Monoisotopic Mass: 264.88502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 2.1±0.1 g/cm3
• Boiling Point: 301.7±42.0 °C at 760 mmHg
• Flash Point: 136.3±27.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(3,5-Dibromo-pyrazin-2-yl)-methyl-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)